Cas no 1882337-94-1 (6-(Butyl(methyl)amino)pyridazin-3-ol)

• Product Name: 6-(Butyl(methyl)amino)pyridazin-3-ol
• CAS No: 1882337-94-1
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5056066
• Update Time: 2025-10-31

6-(Butyl(methyl)amino)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(butyl(methyl)amino)pyridazin-3-ol
• 3-[butyl(methyl)amino]-1H-pyridazin-6-one
• 6-(Butyl(methyl)amino)pyridazin-3-ol

• Inchi： 1S/C9H15N3O/c1-3-4-7-12(2)8-5-6-9(13)11-10-8/h5-6H,3-4,7H2,1-2H3,(H,11,13)
• InChI Key： LRTZNJCHCWIBII-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=NN1)N(C)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 245
• XLogP3: 0.5
• Topological Polar Surface Area: 44.7

Additional information on 6-(Butyl(methyl)amino)pyridazin-3-ol

Introduction to 6-(Butyl(methyl)amino)pyridazin-3-ol (CAS No: 1882337-94-1)

6-(Butyl(methyl)amino)pyridazin-3-ol, identified by its Chemical Abstracts Service (CAS) number 1882337-94-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a pyridazine core substituted with a butyl(methyl)amino group at the 6-position and a hydroxyl group at the 3-position. The unique structural configuration of this molecule imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The pyridazine ring is a six-membered aromatic heterocycle containing two nitrogen atoms, which are conjugated with the carbon atoms of the ring. This conjugation system contributes to the molecule's stability and reactivity, enabling diverse functionalization strategies. The presence of both an amine and a hydroxyl group in close proximity allows for multiple points of interaction with biological targets, such as enzymes and receptors. These features make 6-(Butyl(methyl)amino)pyridazin-3-ol a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in pyridazine derivatives due to their potential pharmacological activities. The butyl(methyl)amino substituent enhances the lipophilicity of the molecule, improving its ability to cross biological membranes, while the hydroxyl group can participate in hydrogen bonding interactions, crucial for binding affinity. These properties are particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions and enzyme catalysis.

One of the most compelling aspects of 6-(Butyl(methyl)amino)pyridazin-3-ol is its versatility as a building block for medicinal chemistry. Researchers have leveraged this scaffold to develop compounds with diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. For instance, modifications to the butyl(methyl)amino moiety have been shown to modulate receptor binding affinities, while alterations to the hydroxyl group can fine-tune metabolic stability. These findings underscore the importance of structural diversity in optimizing pharmacological profiles.

The synthesis of 6-(Butyl(methyl)amino)pyridazin-3-ol involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include nucleophilic substitution reactions to introduce the butyl(methyl)amino group and protecting group strategies to safeguard the hydroxyl functionality during subsequent derivatization. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in industrial applications.

Recent studies have explored the biochemical mechanisms by which derivatives of 6-(Butyl(methyl)amino)pyridazin-3-ol exert their effects. For example, computational modeling has been employed to predict binding interactions with target proteins, providing insights into molecular recognition processes. Additionally, kinetic studies have revealed how structural modifications influence reaction rates and thermodynamic parameters, guiding rational drug design.

The pharmaceutical industry has taken note of these developments, with several companies investing in libraries of pyridazine-based compounds for high-throughput screening (HTS). The success of such initiatives relies on robust synthetic platforms capable of generating structurally diverse analogs efficiently. 6-(Butyl(methyl)amino)pyridazin-3-ol serves as a cornerstone in many such libraries due to its balanced physicochemical properties and modularity.

Beyond drug discovery, 6-(Butyl(methyl)amino)pyridazin-3-ol has found applications in agrochemical research. Pyridazine derivatives exhibit herbicidal and fungicidal activities, making them attractive candidates for developing novel crop protection agents. The combination of efficacy and environmental safety is particularly important in modern agriculture, where sustainable practices are increasingly prioritized.

The future prospects for 6-(Butyl(methyl)amino)pyridazin-3-ol are promising, with ongoing research exploring new synthetic pathways and expanding its biological applications. Innovations in green chemistry may further enhance its production sustainability, aligning with global efforts toward sustainable pharmaceutical manufacturing. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing therapeutic solutions.